Cas no 2229140-41-2 (5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid)

• Product Name: 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid
• CAS No: 2229140-41-2
• MF: C₁₄H₂₄F₂N₂O₄
• MW: 322.348171234131
• CID: 6524759
• PubChem ID: 165690971
• Update Time: 2025-06-09

5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid
• 5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-3,3-difluoropentanoic acid
• EN300-1885266
• 2229140-41-2

• Inchi： 1S/C14H24F2N2O4/c1-13(2,3)22-12(21)18-8-6-17(7-9-18)5-4-14(15,16)10-11(19)20/h4-10H2,1-3H3,(H,19,20)
• InChI Key： ZQJGHHGSFHWQCA-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CCN1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 322.17041358g/mol
• Monoisotopic Mass: 322.17041358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid

Introduction to 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid (CAS No: 2229140-41-2)

5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid, identified by its CAS number 2229140-41-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by the presence of a piperazine moiety and a difluorinated side chain, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid incorporates several key functional groups that contribute to its unique chemical properties. The piperazine ring, a six-membered heterocyclic compound containing nitrogen atoms, is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The tert-butoxy carbonyl group further enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The presence of the difluoropentanoic acid moiety adds an additional layer of complexity to the molecule. Fluorine atoms are frequently introduced into drug candidates due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the 3,3-difluoropentanoic acid segment can influence the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in developing novel compounds that incorporate fluorinated aliphatic chains for their potential applications in treating various diseases. Studies have shown that fluorinated derivatives of carboxylic acids can exhibit enhanced binding interactions with biological targets, leading to improved therapeutic efficacy. For instance, 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid has been investigated for its potential role in modulating enzyme activity and receptor binding.

The tert-butoxy carbonyl group in this compound serves as a protecting group for the piperazine nitrogen, which is often involved in hydrogen bonding interactions with biological targets. This protection is crucial during synthetic processes to prevent unwanted side reactions and ensure the integrity of the molecule's active site. Once the synthesis is complete and the compound is ready for biological evaluation, the protecting group can be selectively removed under mild conditions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding pockets on target proteins and design modifications that enhance binding affinity. These computational tools have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The synthesis of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the introduction of the difluoropentanoic acid side chain followed by functionalization of the piperazine ring with a tert-butoxy carbonyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently.

In addition to its potential therapeutic applications, 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid has been explored as a building block for more complex molecules. Its versatile structure allows for further derivatization, enabling researchers to generate libraries of analogs with tailored properties. Such libraries are essential for high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The combination of the piperazine moiety and fluorinated side chain makes it an attractive candidate for further exploration in medicinal chemistry.

The use of fluorine-containing compounds in drug development continues to expand due to their unique physicochemical properties. Fluorine atoms can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine substitution can improve oral bioavailability by increasing lipophilicity and reducing water solubility.

In conclusion, 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-difluoropentanoic acid (CAS No: 2229140-41-2) represents an interesting example of how structural features can be tailored to achieve desired biological activities. Its incorporation into drug candidates holds promise for addressing various therapeutic challenges in medicine. As research progresses, this compound will likely play a significant role in the development of novel treatments for neurological and other diseases.